Cas no 95639-15-9 (3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-)

3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)- structure
95639-15-9 structure
Product Name:3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-
CAS No:95639-15-9
MF:C9F18O
MW:466.066966056824
CID:799648
PubChem ID:550521
Update Time:2025-04-19

3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)-
    • 1,1,1,2,4,5,5,6,6,7,7,7-Dodecafluoro-2,4-bis(trifluoromethyl)-3-heptan one
    • 1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)heptan-3-one
    • Perfluoro 2,4-dimethylheptan-3-one
    • BYBDWBSXTHRODY-UHFFFAOYSA-N
    • 1,1,1,2,4,5,5,6,6,7,7,7-Dodecafluoro-2,4-bis(trifluoromethyl)-3-heptanone #
    • DTXSID40338657
    • 95639-15-9
    • NS00110189
    • Inchi: 1S/C9F18O/c10-2(6(16,17)18,4(12,13)5(14,15)9(25,26)27)1(28)3(11,7(19,20)21)8(22,23)24
    • InChI Key: BYBDWBSXTHRODY-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)=O)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 465.96600
  • Monoisotopic Mass: 465.9661715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.49190

3-Heptanone,1,1,1,2,4,5,5,6,6,7,7,7-dodecafluoro-2,4-bis(trifluoromethyl)- Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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